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Compound of Interest

Compound Name: 6-Chloro-3-iodopyridin-2-ol

L  Get Quote

Cat. No.: B1398703

6-Chloro-3-iodopyridin-2-ol is a halogenated pyridinol derivative that serves as a highly
versatile and valuable building block in modern organic synthesis. For professionals in drug
discovery and agrochemical research, its strategic importance cannot be overstated. The
pyridine core is a prevalent scaffold in numerous biologically active molecules, and the
differential reactivity of the chloro and iodo substituents provides a powerful tool for
regioselective functionalization.[1] The chlorine and iodine atoms act as excellent leaving
groups and reactive handles, enabling a wide array of cross-coupling reactions and
nucleophilic substitutions essential for constructing complex molecular architectures.[1] This
guide provides a comprehensive overview of the critical safety and handling protocols required
to work with this compound, ensuring both personal safety and experimental integrity.

Identifier Value

Chemical Name 6-Chloro-3-iodopyridin-2-ol

6-chloro-2-iodopyridin-3-ol, 6-Chloro-2-iodo-3-

Synonyms o
hydroxypyridine[2][3][4]

CAS Number 188057-26-3[2][4][5]

Molecular Formula CsHsCIINO[2][6]

Molecular Weight 255.44 g/mol [2]
Appearance Light yellow solid powder[7]
Melting Point 93 - 96 °C[7]
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Section 2: Hazard Identification & Risk Assessment

A thorough understanding of the inherent hazards of 6-Chloro-3-iodopyridin-2-ol is

fundamental to its safe handling. The primary risks associated with this compound are irritation

to the skin, eyes, and respiratory system. The following table summarizes its classification

under the Globally Harmonized System (GHS).

GHS Pictogram

Hazard Class Hazard Statement

Skin Corrosion/Irritation, H315: Causes skin irritation[3]
Category 2 [415]

Serious Eye Damage/Eye

Irritation, Category 2

H319: Causes serious eye
irritation[3][4][5]

Specific Target Organ Toxicity
— Single Exposure
(Respiratory tract irritation),

Category 3

H335: May cause respiratory
irritation[3][4][5]

Acute Toxicity, Oral, Category
4 (Potential)

H302: Harmful if swallowed[4]

Causality of Hazards for the Researcher:

o Dermal & Ocular Irritation: As a solid powder, fine particles can easily come into contact with

skin or eyes, leading to irritation. The chemical's interaction with moisture on these surfaces

can cause localized inflammatory responses.

o Respiratory Irritation: Inhalation of the fine dust can irritate the mucous membranes of the

respiratory tract, leading to coughing and discomfort.[3][5] This underscores the critical

importance of handling the solid form within a certified chemical fume hood.

Section 3: Engineering Controls & Personal
Protective Equipment (PPE) - The First Line of

Defense
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The hierarchy of controls in chemical safety prioritizes engineering solutions over personal
protective equipment. PPE should be considered the final barrier between the researcher and
the chemical hazard.[8]

Engineering Controls Protocol

Effective engineering controls are non-negotiable when handling 6-Chloro-3-iodopyridin-2-ol.

o Work Area Designation: All weighing and transfer operations involving the solid compound
must be performed within a certified chemical fume hood to control dust and vapors.[9]

o Ventilation Verification: Before commencing work, verify that the fume hood is functioning
correctly, with an audible alarm system for airflow failure.

o Emergency Equipment Access: Ensure that a fully functional emergency eyewash station
and safety shower are unobstructed and readily accessible near the workstation.[5][7]

Personal Protective Equipment (PPE) Protocol

The correct selection and use of PPE provide a critical layer of protection.

e Eye and Face Protection: Wear ANSI Z87.1-certified chemical safety goggles at all times.[7]
[9] For procedures with a heightened risk of splashing, a face shield should be worn over the

goggles.[8][9]

o Hand Protection: Chemically resistant gloves are mandatory.[10] Nitrile gloves are suitable
for incidental contact. Always inspect gloves for tears or punctures before use and change
them immediately if contamination is suspected.[9]

e Body Protection: A standard laboratory coat must be worn and fully buttoned to protect the
skin.[7][9]

o Respiratory Protection: All handling of the solid should occur in a fume hood.[9] In the rare
event a fume hood is unavailable or during a large spill cleanup, a NIOSH-approved
respirator with appropriate cartridges for organic vapors and particulates is required.[9][11]
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Section 4: Standard Operating Procedures (SOP) for
Safe Handling

Adherence to validated protocols is essential for mitigating risks.

Protocol 4.1: Weighing and Transfer of Solid Compound

o Preparation: Set up all necessary equipment (spatulas, weigh boats, glassware) within the
chemical fume hood before introducing the compound.

» Aliquotting: Gently scoop the powder from the reagent bottle. Avoid any actions that could
generate dust, such as tapping or shaking the spatula.

o Transfer: Carefully transfer the weighed solid into the reaction vessel. If any material is
spilled within the hood, it should be cleaned immediately following the spill management
protocol.

o Closure: Securely close the reagent bottle immediately after use to prevent absorption of
moisture and exposure to light.

Protocol 4.2: Storage

» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][7][12]

e Security: The compound should be stored in a locked cabinet or an area accessible only to
authorized personnel.[2][5]

o Environmental Conditions: The compound is light-sensitive.[5][13] Store in a dark place or in
an amber vial. A storage temperature of 2-8°C is recommended to ensure long-term stability.
[14]

Section 5: Emergency Response & Spill

Management

Rapid and correct response to an exposure or spill is critical.

First Aid Measures
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Exposure Route

Immediate Action

Inhalation

Move the person to fresh air at once. If
breathing is difficult, administer oxygen. Seek
immediate medical attention if symptoms
persist.[5][7][15]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected skin area with plenty of soap
and water for at least 15 minutes. If skin

irritation occurs, seek medical advice.[5][7][15]

Eye Contact

Rinse cautiously and immediately with water for
at least 15 minutes, holding the eyelids open.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[5][7][15]

Ingestion

Rinse mouth thoroughly with water. Do NOT
induce vomiting. Call a POISON CENTER or

doctor immediately if you feel unwell.[3][7]

Spill Management Workflow

The following workflow outlines the logical steps for responding to a chemical spill.
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Caption: Workflow for managing a chemical spill.
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Protocol 5.3: Decontamination & Disposal

o Containment: For a solid spill, carefully sweep up the material and place it into a suitable,
labeled container for disposal. Avoid generating dust.[13] For a solution, cover with an inert
absorbent material (e.g., vermiculite, sand), allow it to absorb, and then scoop the mixture
into a waste container.[12]

e Cleaning: Wash the spill area with soap and water.

o Disposal: All contaminated materials, including gloves and absorbents, must be placed in a
sealed, properly labeled hazardous waste container.[7] Dispose of the waste through an
approved environmental disposal service, following all local and national regulations.[5][7]

Section 6: Chemical Reactivity & Stability

 Stability: The compound is stable under recommended storage conditions but is sensitive to
light.[5][7][13]

» Conditions to Avoid: Avoid direct sunlight, excessive heat, and incompatible materials.[7][13]
e Incompatible Materials: Avoid contact with strong oxidizing agents.[7]

e Hazardous Decomposition Products: Thermal decomposition may produce hazardous gases
and vapors, including carbon oxides (CO, CO3), nitrogen oxides (NOx), hydrogen chloride,
and hydrogen iodide.[5][7][13]

Section 7: References

o First Aid Procedures for Chemical Hazards. NIOSH - CDC. [Link]

o Safety Data Sheet Section 4 FIRST AID MEASURES. Hisco. [Link]
 Recommended PPE to handle chemicals. Bernardo Ecenarro. [Link]

» Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006-12-06).
American Society of Health-System Pharmacists. [Link]

e Personal protective equipment for preparing toxic drugs. (2013-10-03). GERPAC. [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1398703#6-chloro-3-iodopyridin-2-ol-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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